Cas no 5138-90-9 (Sodium 4-chlorobenzenesulfonate)

Sodium 4-chlorobenzenesulfonate Properties

Names and Identifiers

• Sodium 4-chlorobenzenesulfonate
• Benzenesulfonic acid,4-chloro-, sodium salt (1:1)
• 4-Chlor-benzolsulfonsaeure,Natrium-Salz
• 4-Chlorobenzenesulfonic Acid Sodium Salt
• EINECS 225-900-2
• p-Chlorbenzensulfonan sodny [Czech]
• p-Chlorobenzenesulfonic acid,sodium salt
• Sodium 4-chlorobenzenesulphonate
• sodium 4-chlorophenylsulfonate
• Sodium para-chlorobenzosulphate
• Sodium p-chlorobenzenesulfonate
• p-Chlorobenzenesulfonic acid sodium salt
• p-Chlorobenzenesulfonic acid, sodium salt
• sodium 4-chlorobenzene-1-sulfonate
• Benzenesulfonic acid, 4-chloro-, sodium salt (1:1)
• Benzenesulfonic acid, p-chloro-, sodium salt
• Benzenesulfonic a
• FT-0747254
• EN300-18124
• Sodium4-Chlorobenzenesulfonate
• SCHEMBL125763
• Benzenesulfonic acid, 4-chloro-, sodium salt
• E81P56D65B
• p-Chlorbenzensulfonan sodny
• Benzenesulfonic acid, p-chloro-,sodium salt
• AI3-04535
• NSC 37556
• NSC-37556
• MFCD00014731
• AKOS016009714
• NS00081092
• AKOS002948027
• F16752
• AS-60594
• Q27276986
• UNII-E81P56D65B
• CS-0197254
• sodium;4-chlorobenzenesulfonate
• 5138-90-9
• DTXSID30884133
• XLKHCFJHGIAKFX-UHFFFAOYSA-M
• +Expand

• MDL： MFCD00014731
• InChIKey： XLKHCFJHGIAKFX-UHFFFAOYSA-M
• Inchi： 1S/C6H5ClO3S.Na/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);/q;+1/p-1
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 213.94700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 213.946737
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 2.32490
• PSA: 65.58000
• Water Partition Coefficient: almost transparency
• Boiling Point: 258.6°Cat760mmHg
• Flash Point: °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.551

Sodium 4-chlorobenzenesulfonate Security Information

• Symbol: GHS07
• RTECS：DB5620000
• Safety Instruction： S22-S24/25
• Hazard Statement： H316-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P332+P313
• Prompt：warning
• Storage Condition：Low temperature ventilation and drying in warehouse

Sodium 4-chlorobenzenesulfonate Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt